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orthoacetate
CAS No.: 66178-23-2
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Introduction: A Powerful Tool for C-C Bond
Formation

The orthoester Claisen rearrangement, also known as the Johnson-Claisen rearrangement, is
a cornerstone of modern organic synthesis, prized for its reliability and stereoselectivity in
forming carbon-carbon bonds.[1] This[2][2]-sigmatropic rearrangement transforms readily
available allylic alcohols into valuable y,d-unsaturated esters, effectively elongating a carbon
chain by two atoms.[3] The reaction proceeds through the in-situ formation of a ketene acetal
from an allylic alcohol and an orthoester, typically in the presence of a weak acid catalyst and
heat.[4] This one-pot nature, coupled with its broad functional group tolerance, makes it an
invaluable tool in the synthesis of complex natural products and pharmaceutical agents.[5][6]

This guide provides a detailed exploration of the substrate scope of the orthoester Claisen
rearrangement, offering insights into the structural and stereochemical nuances of the allylic
alcohol and orthoester partners. We will delve into functional group compatibility, potential
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limitations, and provide detailed protocols for various substrate classes to empower
researchers in leveraging this powerful transformation.

Reaction Mechanism and Stereochemical
Considerations

The generally accepted mechanism of the Johnson-Claisen rearrangement begins with the
acid-catalyzed exchange of an alkoxy group from the orthoester with the allylic alcohol.
Subsequent elimination of an alcohol molecule generates a transient ketene acetal. This
intermediate then undergoes a concerted, pericyclic[2][2]-sigmatropic rearrangement through a
highly ordered, chair-like six-membered transition state to furnish the final y,d-unsaturated
ester.[4]

The concerted nature of the rearrangement dictates a high degree of stereospecificity. The
stereochemical information from the allylic alcohol is effectively transferred to the newly formed
stereocenters in the product. The geometry of the double bond in the allylic alcohol and the
substitution pattern of the reactants play a crucial role in determining the diastereoselectivity of
the product.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Orthoester Claisen Rearrangement: A
Comprehensive Guide to Substrate Scope and Application]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b14479085/docs#the-orthoester-
claisen-rearrangement-a-comprehensive-guide-to-substrate-scope-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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